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Compound of Interest

Compound Name: 2-Thiophenesulfonyl chloride

Cat. No.: B116581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability,

physicochemical properties, and key synthetic applications of 2-Thiophenesulfonyl chloride
(CAS No. 16629-19-9). This versatile reagent serves as a crucial building block in medicinal

chemistry and materials science, primarily for the introduction of the 2-thiophenesulfonyl moiety

into a wide range of molecular scaffolds.

Physicochemical and Commercial Data
2-Thiophenesulfonyl chloride is a readily available chemical intermediate. The following

tables summarize its key physical properties and a non-exhaustive list of commercial suppliers.

Table 1: Physicochemical Properties of 2-Thiophenesulfonyl Chloride
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Property Value Reference(s)

CAS Number 16629-19-9 [1][2]

Molecular Formula C₄H₃ClO₂S₂ [1][2]

Molecular Weight 182.65 g/mol [1][2]

Appearance

White to off-white or colorless

to brown-purple solid or low

melting liquid

[3]

Melting Point 30-32 °C [2]

Boiling Point 130-132 °C at 14 mmHg [2]

Purity ≥96% to >98% (typical) [4]

Storage Conditions
2-8°C, under inert atmosphere,

moisture sensitive
[2][4]

Table 2: Commercial Suppliers of 2-Thiophenesulfonyl Chloride

Supplier Purity/Grade Catalog Number (Example)

Sigma-Aldrich 96% 255335

Tokyo Chemical Industry (TCI) >98.0% (GC) T2122

Santa Cruz Biotechnology ≥97% sc-226308

Thermo Scientific Chemicals 98% 420890050

Simson Pharma Limited Custom Synthesis OT1008000

Capot Chemical - 7737

Oakwood Chemical - 003451

Otto Chemie Pvt. Ltd. 96% T 1426

Synthetic Applications and Experimental Protocols
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2-Thiophenesulfonyl chloride is a reactive compound primarily used as a sulfonylating agent.

Its derivatives have shown a range of biological activities, making it a valuable precursor in

drug discovery programs. For instance, chalcone derivatives bearing a thiophene sulfonate

group have been investigated for their antibacterial and antiviral properties.[5] The thiophene

sulfonate moiety is also found in compounds explored for various therapeutic targets.[6][7]

General Experimental Workflow for Sulfonamide
Synthesis
The primary application of 2-thiophenesulfonyl chloride is in the formation of sulfonamides

via reaction with primary or secondary amines. This reaction is a cornerstone of medicinal

chemistry.

2-Thiophenesulfonyl Chloride

Reaction Mixture

Primary or Secondary Amine Aprotic Solvent
(e.g., Dichloromethane, THF)

Base
(e.g., Pyridine, Triethylamine)

Aqueous Workup
& Extraction

1. Stir at RT
2. Quench

Purification
(e.g., Chromatography, Recrystallization)

2-Thiophenesulfonamide Derivative
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Click to download full resolution via product page

Caption: General workflow for the synthesis of sulfonamides.

Detailed Experimental Protocol: Kinetic Studies of 2-
Thiophenesulfonyl Chloride with Anilines
Kinetics of the reactions between 2-thiophenesulfonyl chloride and substituted anilines in

methanol have been reported in the literature.[8] While the full detailed protocol from the

original papers requires access to the specific publications, a representative procedure for such

a kinetic study is outlined below.

Objective: To determine the second-order rate constants for the reaction of 2-
thiophenesulfonyl chloride with various substituted anilines in a chosen solvent system.

Materials:

2-Thiophenesulfonyl chloride

Substituted anilines (e.g., aniline, p-toluidine, p-chloroaniline)

Anhydrous methanol (or other suitable solvent)

Apparatus for UV-Vis spectrophotometry or HPLC

Constant temperature bath

Volumetric flasks and pipettes

Procedure:

Solution Preparation:

Prepare stock solutions of known concentrations of 2-thiophenesulfonyl chloride and

each substituted aniline in anhydrous methanol.

Ensure all glassware is dry to prevent hydrolysis of the sulfonyl chloride.
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Kinetic Run:

Equilibrate the stock solutions to the desired reaction temperature (e.g., 25 °C) in a

constant temperature bath.

Initiate the reaction by mixing equal volumes of the 2-thiophenesulfonyl chloride and

aniline solutions in a reaction vessel.

At timed intervals, withdraw aliquots of the reaction mixture.

Analysis:

Quench the reaction in the aliquot, if necessary (e.g., by dilution with a suitable solvent).

Monitor the progress of the reaction by following the disappearance of the reactants or the

appearance of the product. This can be achieved using:

UV-Vis Spectrophotometry: If the product has a unique absorbance maximum

compared to the reactants.

HPLC: To separate and quantify the concentrations of reactants and products over time.

Data Analysis:

Plot the appropriate function of concentration versus time to determine the rate constant.

For a second-order reaction, a plot of 1/[Reactant] versus time will yield a straight line with

a slope equal to the rate constant.

Role in Drug Development
While 2-thiophenesulfonyl chloride itself is not typically an active pharmaceutical ingredient,

the sulfonamide functional group it helps to create is a well-established pharmacophore.

Sulfonamides are present in a wide array of drugs, including antibiotics, diuretics, and

anticonvulsants. The thiophene ring is also a recognized bioisostere for the phenyl ring, and its

incorporation can modulate the pharmacokinetic and pharmacodynamic properties of a drug

candidate, such as solubility, metabolic stability, and receptor binding affinity.
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The use of 2-thiophenesulfonyl chloride allows for the systematic exploration of structure-

activity relationships (SAR) by enabling the synthesis of diverse libraries of

thiophenesulfonamide derivatives for biological screening.

Drug Discovery & Development
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Caption: Role of 2-Thiophenesulfonyl Chloride in Drug Discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b116581#commercial-availability-of-2-
thiophenesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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